Cas no 154905-36-9 ((1r,2s,4s)-Rel-7-boc-7-azabicyclo[2.2.1]heptan-2-ol)

• Product Name: (1r,2s,4s)-Rel-7-boc-7-azabicyclo[2.2.1]heptan-2-ol
• CAS No: 154905-36-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD27966776
• CID: 1329638
• PubChem ID: 10013458
• Update Time: 2025-05-22

(1r,2s,4s)-Rel-7-boc-7-azabicyclo[2.2.1]heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane-7-carboxylic acid, 2-hydroxy-,1,1-dimethylethyl ester, (1R,2S,4S)-rel-
• (1R,2S,4S)-rel-7-Boc-7-azabicyclo[2.2.1]heptan-2-ol
• (1R,2S,4S)-rel-tert-Butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate
• TERT-BUTYL (1R,2S,4S)-2-HYDROXY-7-AZABICYCLO[2.2.1]HEPTANE-7-CARBOXYLATE
• PB36274
• SB10767
• azabicyclo[2.2.1]heptane-7-carboxylate
• tert-butyl (1R,2S,4S)-2-hydroxy-7-
• tert-Butyl exo-2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate
• (1R,2S,4S)-tert-Butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane
• AS-52042
• SCHEMBL521707
• (1R,2S,4S)-tert-Butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate
• (1R,2S,4S)-tert-Butyl2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate
• (1r,2s,4s)-7-boc-7-azabicyclo[2.2.1]heptan-2-ol
• A858317
• CS-0053624
• 7-Azabicyclo[2.2.1]heptane-7-carboxylic acid, 2-hydroxy-, 1,1-dimethylethyl ester, (1R,2S,4S)-rel-
• P14220
• rel-1,1-Dimethylethyl (1R,2S,4S)-2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate
• 154905-39-2
• AKOS025290870
• DTXSID201129520
• 154905-36-9
• MFCD27966776
• (1r,2s,4s)-Rel-7-boc-7-azabicyclo[2.2.1]heptan-2-ol

• MDL： MFCD27966776
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-7-4-5-8(12)9(13)6-7/h7-9,13H,4-6H2,1-3H3/t7-,8+,9-/m0/s1
• InChI Key： WKKIHGBRNBOCMB-YIZRAAEISA-N
• SMILES： O[C@H]1C[C@@H]2CC[C@H]1N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.136
• Monoisotopic Mass: 213.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8
• Molecular Weight: 213.27

Additional information on (1r,2s,4s)-Rel-7-boc-7-azabicyclo[2.2.1]heptan-2-ol

Comprehensive Overview of (1R,2S,4S)-rel-7-Boc-7-azabicyclo[2.2.1]heptan-2-ol (CAS No. 154905-36-9)

The compound (1R,2S,4S)-rel-7-Boc-7-azabicyclo[2.2.1]heptan-2-ol (CAS No. 154905-36-9) is a highly specialized bicyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 7-azabicyclo[2.2.1]heptane core and the Boc (tert-butoxycarbonyl) protecting group, make it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in (1R,2S,4S)-rel-7-Boc-7-azabicyclo[2.2.1]heptan-2-ol is its role as a chiral building block. The stereochemistry of this compound, denoted by the (1R,2S,4S) configuration, is critical for achieving high enantioselectivity in synthetic pathways. This aligns with the current trend in pharmaceutical development, where chiral synthesis and stereoselective reactions are prioritized to improve drug efficacy and reduce side effects. The Boc group further enhances its utility by providing stability during multi-step syntheses, a feature highly sought after in peptide chemistry and small-molecule drug design.

In recent years, the demand for 7-azabicyclo[2.2.1]heptane derivatives has surged due to their potential applications in treating neurological disorders. For instance, compounds with this scaffold have shown promise in modulating neurotransmitter receptors, such as those involved in dopamine and serotonin signaling. This has led to increased searches for CAS No. 154905-36-9 in academic and industrial databases, as researchers explore its potential in neurodegenerative disease research. Additionally, the compound's compatibility with green chemistry principles, such as reduced waste generation and safer solvents, makes it a topic of interest in sustainable pharmaceutical manufacturing.

Another area where (1R,2S,4S)-rel-7-Boc-7-azabicyclo[2.2.1]heptan-2-ol excels is in catalysis and ligand design. Its rigid bicyclic structure can serve as a scaffold for developing asymmetric catalysts, which are essential for producing enantiomerically pure compounds. This is particularly relevant in the context of FDA-approved drugs, where single-enantiomer formulations are increasingly favored. The compound's versatility also extends to material science, where its derivatives are explored for their potential in molecular recognition and supramolecular chemistry.

From a technical standpoint, the synthesis and handling of (1R,2S,4S)-rel-7-Boc-7-azabicyclo[2.2.1]heptan-2-ol require expertise in organic synthesis techniques, including column chromatography and NMR spectroscopy for purification and characterization. These methods are frequently discussed in online forums and research publications, reflecting the compound's prominence in advanced chemical research. Furthermore, its CAS No. 154905-36-9 is often cross-referenced in patent literature, highlighting its commercial value in proprietary drug formulations.

In conclusion, (1R,2S,4S)-rel-7-Boc-7-azabicyclo[2.2.1]heptan-2-ol (CAS No. 154905-36-9) represents a critical tool in modern chemical research, with applications spanning drug discovery, catalysis, and material science. Its structural uniqueness and functional adaptability continue to drive innovation across multiple scientific disciplines, making it a compound of enduring relevance. As the pharmaceutical industry shifts toward more targeted therapies and sustainable practices, the demand for such specialized intermediates is expected to grow, further solidifying its importance in the scientific community.